Cas no 1807285-74-0 (4-Mercapto-5-nitropicolinonitrile)

• Product Name: 4-Mercapto-5-nitropicolinonitrile
• CAS No: 1807285-74-0
• MF: C₆H₃N₃O₂S
• MW: 181.171919107437
• CID: 4903972
• Update Time: 2025-06-11

4-Mercapto-5-nitropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-5-nitropicolinonitrile

• Inchi： 1S/C6H3N3O2S/c7-2-4-1-6(12)5(3-8-4)9(10)11/h1,3H,(H,8,12)
• InChI Key： IVUFDKZZKXNGLR-UHFFFAOYSA-N
• SMILES： S=C1C=C(C#N)NC=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 355
• XLogP3: 0.7
• Topological Polar Surface Area: 114

Additional information on 4-Mercapto-5-nitropicolinonitrile

Research Brief on 4-Mercapto-5-nitropicolinonitrile (CAS: 1807285-74-0): Recent Advances and Applications in Chemical Biology and Medicine

4-Mercapto-5-nitropicolinonitrile (CAS: 1807285-74-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structure, featuring a nitrile group and a mercapto moiety, makes it a valuable scaffold for drug discovery and chemical biology research.

Recent studies have highlighted the role of 4-Mercapto-5-nitropicolinonitrile as a key intermediate in the synthesis of novel inhibitors targeting various enzymes, including kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors with potential applications in oncology. The compound's ability to form stable covalent bonds with cysteine residues in enzyme active sites has been particularly noteworthy, offering a promising strategy for irreversible inhibition.

In addition to its role in enzyme inhibition, 4-Mercapto-5-nitropicolinonitrile has been explored for its antimicrobial properties. A recent preprint on bioRxiv reported its efficacy against drug-resistant bacterial strains, suggesting its potential as a lead compound for new antibiotics. The study employed a combination of in vitro assays and computational modeling to elucidate the mechanism of action, revealing interactions with bacterial thioredoxin reductase as a key target.

The compound's chemical reactivity has also been leveraged in bioconjugation strategies. A 2024 paper in Angewandte Chemie detailed its use as a thiol-reactive probe for protein labeling, enabling site-specific modifications of biomolecules. This application is particularly relevant for the development of antibody-drug conjugates (ADCs) and other targeted therapeutics, where precise control over conjugation chemistry is critical.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-Mercapto-5-nitropicolinonitrile-derived compounds. Recent work published in ACS Medicinal Chemistry Letters has addressed this issue through structural modifications aimed at improving solubility and metabolic stability while retaining biological activity. These efforts highlight the ongoing need for structure-activity relationship (SAR) studies to fully exploit the therapeutic potential of this scaffold.

Looking ahead, the unique properties of 4-Mercapto-5-nitropicolinonitrile position it as a valuable tool in chemical biology and a promising starting point for drug discovery. Future research directions may include expanding its applications to other target classes, exploring its use in PROTACs (proteolysis-targeting chimeras), and further optimizing its drug-like properties. The compound's versatility and the growing body of research supporting its utility underscore its importance in contemporary medicinal chemistry.